Cas no 21888-77-7 (4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-)

4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo- structure
21888-77-7 structure
Product Name:4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
CAS No:21888-77-7
MF:C10H8O6
MW:224.166923522949
CID:284445
PubChem ID:71359004
Update Time:2025-04-19

4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Epoxyisobenzofuran-4(1H)-aceticacid, 3,3a,7,7a-tetrahydro-1,3-dioxo-
    • 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicanhydride, 1-(carboxymethyl)- (8CI)
    • CTK1A6813
    • 21888-77-7
    • DTXSID40782893
    • (1,3-Dioxo-3,3a,7,7a-tetrahydro-4,7-epoxy-2-benzofuran-4(1H)-yl)acetic acid
    • Inchi: 1S/C10H8O6/c11-5(12)3-10-2-1-4(16-10)6-7(10)9(14)15-8(6)13/h1-2,4,6-7H,3H2,(H,11,12)
    • InChI Key: VVALEHJZTYTRHO-UHFFFAOYSA-N
    • SMILES: O1C2C=CC1(CC(=O)O)C1C(=O)OC(C12)=O

Computed Properties

  • Exact Mass: 224.03204
  • Monoisotopic Mass: 224.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.9
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD